Cas no 1248818-45-2 (2-amino-3-chloro-5-methoxybenzoic acid)

• Product Name: 2-amino-3-chloro-5-methoxybenzoic acid
• CAS No: 1248818-45-2
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD16167530
• CID: 5216488
• PubChem ID: 53882592
• Update Time: 2025-06-08

2-amino-3-chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-chloro-5-methoxybenzoic acid
• 2-Amino-3-chloro-5-methoxy-benzoic acid

• MDL： MFCD16167530
• Inchi： 1S/C8H8ClNO3/c1-13-4-2-5(8(11)12)7(10)6(9)3-4/h2-3H,10H2,1H3,(H,11,12)
• InChI Key： HKVMBRDTZCRWJU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6

Additional information on 2-amino-3-chloro-5-methoxybenzoic acid

2-Amino-3-Chloro-5-Methoxybenzoic Acid (CAS No. 1248818-45-2): A Comprehensive Overview

2-Amino-3-chloro-5-methoxybenzoic acid (CAS No. 1248818-45-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its amino, chloro, and methoxy functional groups, exhibits a wide range of biological activities and potential applications in drug development.

The molecular formula of 2-amino-3-chloro-5-methoxybenzoic acid is C₉H₉ClNO₃, and its molecular weight is 206.63 g/mol. The compound's structure includes an aromatic ring with a substituted amino group at the 2-position, a chloro group at the 3-position, and a methoxy group at the 5-position. These functional groups contribute to its chemical reactivity and biological properties, making it an attractive candidate for various research applications.

Recent studies have highlighted the potential of 2-amino-3-chloro-5-methoxybenzoic acid in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of anti-inflammatory drugs. The compound's amino and chloro groups can be readily modified to create derivatives with enhanced pharmacological properties, such as improved solubility, bioavailability, and reduced side effects.

In addition to its role in anti-inflammatory drug development, 2-amino-3-chloro-5-methoxybenzoic acid has shown promise in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit neuroprotective effects by modulating specific neurotransmitter systems. These findings suggest that 2-amino-3-chloro-5-methoxybenzoic acid could be a valuable lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The methoxy group in 2-amino-3-chloro-5-methoxybenzoic acid plays a crucial role in its biological activity. Methoxy groups are known to enhance lipophilicity and improve membrane permeability, which can be beneficial for drugs that need to cross the blood-brain barrier. This property makes 2-amino-3-chloro-5-methoxybenzoic acid particularly suitable for central nervous system (CNS) applications.

Beyond its pharmaceutical applications, 2-amino-3-chloro-5-methoxybenzoic acid has also been explored for its potential use in agrochemicals. Studies have shown that this compound can act as a plant growth regulator, influencing various physiological processes such as root development and stress tolerance. This makes it a promising candidate for improving crop yields and enhancing plant resilience to environmental stresses.

The synthesis of 2-amino-3-chloro-5-methoxybenzoic acid typically involves multi-step reactions, including nitration, reduction, and substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, researchers have developed catalytic systems that reduce the use of hazardous reagents and improve overall yield and purity.

In conclusion, 2-amino-3-chloro-5-methoxybenzoic acid (CAS No. 1248818-45-2) is a multifaceted compound with significant potential in various fields of research and development. Its unique chemical structure and biological properties make it an attractive candidate for the development of new therapeutic agents, agrochemicals, and other applications. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.